Cas no 84255-24-3 (2,5-dimethyl-1H-imidazole-4-carboxylic acid)

2,5-dimethyl-1H-imidazole-4-carboxylic acid Properties

Names and Identifiers

• 2,5-Dimethylimidazole-4-carboxylic acid
• 2,4-Dimethyl-1H-imidazole-5-carboxylic acid hydrochloride
• 2,5-Dimethyl-4-imidazolecarboxylic acid
• 2,5-dimethyl-1H-imidazole-4-carboxylic acid
• NS00038473
• 84255-24-3
• SCHEMBL3023228
• EN300-153922
• 2,4-dimethyl-1H-imidazole-5-carboxylic acid
• FT-0714553
• QVXKYDAPVGBFJJ-UHFFFAOYSA-N
• AKOS006289257
• CS-0456096
• 2,4-dimethyl-1H-imidazole-5-carboxylicacid
• MFCD08668292
• DTXSID30233187
• 2,5-DIMETHYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID
• EINECS 282-571-8
• BS-36119
• AKOS022534356
• SCHEMBL8919174
• +Expand

• MDL： MFCD08668292
• InChIKey： QVXKYDAPVGBFJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O2/c1-3-5(6(9)10)8-4(2)7-3/h1-2H3,(H,7,8)(H,9,10)
• SMILES： CC1=C(C(=O)O)NC(=N1)C

Computed Properties

• Exact Mass: 140.058577502g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.058577502g/mol
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Refractive Index: 1.581
• Boiling Point: 448.8°C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 225.3°C
• Density: 1.321